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Compound of Interest

Compound Name: PIPES-d18

Cat. No.: B1429338 Get Quote

Essential Safety and Handling Guide for PIPES-
d18
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PIPES-d18. The following procedures and

recommendations are designed to ensure safe operational handling and disposal in a

laboratory setting.

PIPES-d18 (Piperazine-N,N′-bis(2-ethanesulfonic acid)-d18) is a deuterated form of the widely

used PIPES buffering agent in biochemical and molecular biology research.[1][2][3] According

to the Safety Data Sheet (SDS), PIPES-d18 is not classified as a hazardous substance.[4]

However, adherence to standard laboratory safety protocols is essential to ensure a safe

working environment.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment is required to minimize exposure and

ensure safety when handling PIPES-d18.

Recommended Personal Protective Equipment:
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PPE Category Item Rationale

Eye and Face Protection
Safety glasses with side

shields or safety goggles

Protects eyes from potential

splashes or airborne particles.

[5][6][7][8]

Hand Protection Nitrile or latex gloves
Prevents direct skin contact

with the chemical.[5][8][9]

Body Protection Laboratory coat
Protects clothing and skin from

potential spills.[5][6][7][8][9]

Respiratory Protection
Type N95 (US) or type P1 (EN

143) dust masks

Recommended when handling

the solid form to avoid

inhalation of dust particles.[10]

Physical and Chemical Properties
A summary of the known physical and chemical properties of PIPES-d18 is provided below for

easy reference.

Property Value

Chemical Formula C₈D₁₈N₂O₆S₂[11][12]

Molecular Weight 320.48 g/mol [11][12]

Appearance Solid[11][12]

Melting Point >300 °C[2][11]

Purity ≥98%[11][12]

Isotopic Purity ≥98 atom % D[11][12]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of

PIPES-d18 from receipt to disposal.
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Receiving and Storage

Preparation and Handling

Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

Begin Experiment

Weigh Solid PIPES-d18 in a Fume Hood
or on a Benchtop

Prepare Solution as Required

Clearly Label the Solution

Dispose of Solid Waste in
Designated Non-Hazardous Waste Container

Post-Experiment

Dispose of Liquid Waste Down the Drain
with Copious Amounts of Water (if permitted)

Post-Experiment

Consult Institutional Waste Disposal Guidelines
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Safe handling workflow for PIPES-d18.
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Disposal Plan
As PIPES-d18 is not classified as a hazardous material, disposal should follow standard

laboratory procedures for non-hazardous chemical waste.

Solid Waste: Unused solid PIPES-d18 and materials contaminated with it (e.g., weigh boats,

paper towels) should be collected in a designated, labeled container for non-hazardous solid

waste.[13][14]

Liquid Waste: Aqueous solutions of PIPES-d18 can typically be disposed of down the

sanitary sewer with ample water, provided this is in accordance with local and institutional

regulations.[13][15][16] Always confirm your institution's specific guidelines for the disposal of

non-hazardous chemical solutions.

Empty Containers: Empty containers should be rinsed thoroughly with water before being

discarded in the regular trash.[13]

It is the responsibility of the user to ensure that waste is managed in accordance with all

applicable federal, state, and local regulations. When in doubt, consult your institution's

Environmental Health and Safety (EHS) department.[15][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

